Cas no 946291-88-9 (3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(2-cyanophenyl)urea)

• Product Name: 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(2-cyanophenyl)urea
• CAS No: 946291-88-9
• MF: C₂₆H₂₄N₄O₃S
• MW: 472.558764457703
• CID: 6607423
• PubChem ID: 16918138
• Update Time: 2025-11-06

3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(2-cyanophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(2-cyanophenyl)urea
• F2369-0150
• 1-[2-(1-benzyl-2-methylindol-3-yl)sulfonylethyl]-3-(2-cyanophenyl)urea
• 3-{2-[(1-benzyl-2-methyl-1H-indol-3-yl)sulfonyl]ethyl}-1-(2-cyanophenyl)urea
• 1-(2-((1-benzyl-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(2-cyanophenyl)urea
• 946291-88-9
• AKOS024643497

• Inchi： 1S/C26H24N4O3S/c1-19-25(22-12-6-8-14-24(22)30(19)18-20-9-3-2-4-10-20)34(32,33)16-15-28-26(31)29-23-13-7-5-11-21(23)17-27/h2-14H,15-16,18H2,1H3,(H2,28,29,31)
• InChI Key： PBMWLOYXXYKCGJ-UHFFFAOYSA-N
• SMILES： S(CCNC(NC1C=CC=CC=1C#N)=O)(C1C2C=CC=CC=2N(CC2C=CC=CC=2)C=1C)(=O)=O

Computed Properties

• Exact Mass: 472.15691181g/mol
• Monoisotopic Mass: 472.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 112Ų

Additional information on 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(2-cyanophenyl)urea

Professional Introduction to Compound with CAS No. 946291-88-9 and Product Name: 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(2-cyanophenyl)urea

The compound identified by the CAS number 946291-88-9 and the product name 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(2-cyanophenyl)urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those relevant to neurological and inflammatory disorders. Its unique structural features, combining a benzyl-substituted indole moiety with a sulfonylethyl group and a cyanophenylurea moiety, make it a versatile scaffold for further derivatization and therapeutic applications.

In recent years, there has been growing interest in indole derivatives due to their diverse pharmacological properties. The presence of the 1-benzyl-2-methyl-1H-indol-3-yl group in this compound suggests its potential role as an agonist or antagonist for various neurotransmitter receptors. Specifically, indole-based compounds have been extensively studied for their interactions with serotonin receptors, which are implicated in mood disorders, pain perception, and cognitive functions. The structural motif also hints at possible interactions with other receptor families, such as those for dopamine and norepinephrine, making this compound a promising candidate for developing novel therapeutics.

The sulfonylethyl side chain in the molecule introduces a polar region that enhances solubility and bioavailability, which are critical factors for drug efficacy. Sulfonamide derivatives are well-known for their biological activity, often serving as key pharmacophores in drugs targeting inflammation, cancer, and infectious diseases. The incorporation of this moiety into the indole scaffold may confer additional biological effects, such as anti-inflammatory or immunomodulatory properties. These characteristics make the compound an attractive lead for further investigation in preclinical models.

The terminal cyanophenylurea group adds another layer of complexity to the molecule's pharmacological profile. Urea derivatives have been widely explored in medicinal chemistry due to their ability to form hydrogen bonds with biological targets, thereby enhancing binding affinity. The cyanophenyl ring introduces a slight electron-withdrawing effect, which can influence the compound's electronic properties and reactivity. This feature may be exploited to fine-tune the molecule's interactions with specific enzymes or receptors. Recent studies have shown that urea-based compounds can exhibit potent activity against various therapeutic targets, including kinases and proteases involved in signal transduction pathways.

Current research in the field of chemical biology is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). The unique combination of structural elements in this compound makes it a candidate for disrupting or stabilizing PPIs relevant to neurological disorders such as Alzheimer's disease and Parkinson's disease. The indole ring has been identified as a key component in several neuroprotective compounds, while the sulfonylethyl group can serve as a linker to enhance binding specificity. The cyanophenylurea moiety may further contribute to PPI modulation by providing additional interaction points with target proteins.

Moreover, the compound's potential application in oncology cannot be overlooked. Indole derivatives have shown promise as anticancer agents due to their ability to inhibit proliferation and induce apoptosis in cancer cells. The sulfonylethyl group may enhance tumor-targeting properties by improving cell membrane permeability or by interacting with specific tumor-associated antigens. Preliminary computational studies suggest that this compound could bind to ATP-binding sites of kinases overexpressed in certain cancer types, potentially leading to development of kinase inhibitors.

In vitro studies have already begun to explore the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity against several enzymatic targets relevant to inflammation and pain signaling. The presence of both indole and sulfonamide pharmacophores appears to synergize, enhancing overall potency without compromising selectivity. Further experiments are underway to determine optimal dosing regimens and potential side effects.

The development of novel drug candidates relies heavily on efficient synthetic methodologies. The synthesis of 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(2-cyanophenyl)urea involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include Suzuki-Miyaura cross-coupling reactions for introducing the benzylindole moiety, nucleophilic substitution reactions for incorporating the sulfonylethyl group, and condensation reactions for forming the urea linkage. Advances in catalytic systems have enabled more efficient synthesis routes, reducing both cost and environmental impact.

As computational chemistry plays an increasingly central role in drug discovery, molecular modeling techniques are being employed to predict the binding modes of this compound with biological targets. High-resolution crystal structures of target proteins have become invaluable resources for rationalizing structure-activity relationships (SAR). By overlaying computational models with experimental data, researchers can refine molecular designs to improve potency and selectivity further.

The future prospects for this compound are promising but depend on successful translation from preclinical studies into clinical trials. If subsequent research confirms its therapeutic potential without significant safety concerns, it could enter Phase I clinical trials within the next few years. Regulatory agencies will scrutinize data from these trials closely before approving any new drug applications based on such compounds.

In conclusion,3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(2-cyanophenyl)urea, identified by CAS number 946291-88-9, represents an innovative approach toward addressing unmet medical needs through targeted molecular design。 Its unique structural composition positions it as a versatile scaffold for further exploration across multiple therapeutic areas。 While significant research remains before widespread clinical application is realized， preliminary findings suggest substantial promise for its development into novel treatments。